Cas no 1199-20-8 (3-Phenylbut-2-enoic acid)

• Product Name: 3-Phenylbut-2-enoic acid
• CAS No: 1199-20-8
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00053500
• CID: 41048
• PubChem ID: 5354661
• Update Time: 2025-06-07

3-Phenylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenylbut-2-enoic acid
• beta-Methylcinnamic acid
• (E)-3-phenylbut-2-enoic acid
• (2E)-3-phenylbut-2-enoic acid
• 2-Butenoic acid,3-phenyl
• 2-Butenoic acid,3-phenyl-,(E)
• 3-phenyl crotonic acid
• 3-phenyl-2-butenoic acid
• 3-phenyl-but-2-enoic acid
• Crotonic acid,3-phenyl
• 2-Butenoic acid, 3-phenyl-
• (E)-3-phenyl-but-2-enoic acid
• BS-48870
• EN300-50863
• CS-0369476
• SCHEMBL582234
• (2E)-3-Phenyl-2-butenoic acid
• Z352748396
• (2E)-3-Phenyl-2-butenoic acid #
• BAA19920
• CS-0188036
• CHEMBL1771756
• AKOS005265743
• 3-Phenylcrotonic acid
• MFCD00053500
• AMY24790
• 2-Butenoic acid, 3-phenyl-, (E)-
• Cinnamic acid, beta-methyl-
• AE-641/00378058
• BS-13656
• 1199-20-8
• .beta.-Methylcinnamic acid
• E75774
• Crotonic acid, 3-phenyl-
• (E)-3-phenylbut-2-enoicacid
• SCHEMBL691911
• E-3-methyl-3-phenylpropenoic acid
• 704-80-3
• NSC 16625
• Cinnamic acid, .beta.-methyl-
• DTXSID0061614
• DTXCID7033525

• MDL： MFCD00053500
• Inchi： 1S/C10H10O2/c1-8(7-10(11)12)9-5-3-2-4-6-9/h2-7H,1H3,(H,11,12)/b8-7+
• InChI Key： PEXWJYDPDXUVSV-BQYQJAHWSA-N
• SMILES： OC(/C=C(\C)/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 93-95 °C
• Boiling Point: 281.9±10.0 °C at 760 mmHg
• Flash Point: 188.2±9.9 °C
• Refractive Index: 1.561
• PSA: 37.30000
• LogP: 2.17450
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Phenylbut-2-enoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids